Cas no 1040638-47-8 (1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide)

• Product Name: 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide
• CAS No: 1040638-47-8
• MF: C₁₉H₁₉ClN₂O₃S
• MW: 390.883762598038
• CID: 6424081
• PubChem ID: 25852905
• Update Time: 2025-09-28

1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide
• 1-(3-chlorophenyl)-N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]methanesulfonamide
• F5099-0732
• 1040638-47-8
• AKOS024498397
• 1-(3-chlorophenyl)-N-(1-(cyclopropanecarbonyl)indolin-6-yl)methanesulfonamide

• Inchi： 1S/C19H19ClN2O3S/c20-16-3-1-2-13(10-16)12-26(24,25)21-17-7-6-14-8-9-22(18(14)11-17)19(23)15-4-5-15/h1-3,6-7,10-11,15,21H,4-5,8-9,12H2
• InChI Key： ZIRDERWJZLOCND-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(Cl)=C1)S(NC1=CC2=C(C=C1)CCN2C(C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.0804913g/mol
• Monoisotopic Mass: 390.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide

Introduction to 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide (CAS No. 1040638-47-8)

The compound 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide, identified by its CAS number 1040638-47-8, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a 3-chlorophenyl group and a 1-cyclopropanecarbonyl moiety in conjunction with a 2,3-dihydro-1H-indol-6-yl scaffold suggests a rich chemical space for biological activity. Such structural motifs are often explored in the development of novel pharmaceutical agents, particularly those targeting intricate biological pathways.

Recent research in the domain of indole derivatives has highlighted their diverse pharmacological profiles. The indole core, as seen in this compound, is well-documented for its role in modulating various biological processes, including neurotransmitter systems and inflammatory responses. The 1-cyclopropanecarbonyl group introduces a tert-butyl carbonyl moiety, which is frequently employed in medicinal chemistry to enhance metabolic stability and binding affinity. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is paramount.

The methanesulfonamide functional group further contributes to the compound's chemical diversity. Methanesulfonamides are known for their ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions, making them valuable scaffolds for drug discovery. In particular, derivatives of methanesulfonamides have been investigated for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The specific arrangement of these functional groups in 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide may confer unique binding properties to specific biological receptors or enzymes.

Current studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammatory disorders. The 3-chlorophenyl group, while structurally simple, can significantly influence the electronic properties of the molecule, thereby modulating its interaction with biological targets. Chlorophenyl derivatives are known to exhibit a range of biological activities, including anti-inflammatory and antiviral effects. The integration of this moiety with the indole scaffold in 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide could potentially enhance its therapeutic efficacy.

Moreover, the cyclopropane ring embedded within the molecule adds another layer of complexity that may contribute to its pharmacological profile. Cyclopropane-containing compounds are recognized for their ability to disrupt protein-protein interactions and enzyme function due to their rigid three-membered ring structure. This structural constraint can lead to high specificity for biological targets, reducing off-target effects—a critical consideration in modern drug development. The incorporation of a cyclopropane unit into the indole-methanesulfonamide framework suggests that this compound may be designed to interact with specific protein domains or binding pockets.

In vitro studies have begun to explore the potential of this compound as a lead candidate for further optimization. Initial assays have shown promising results in modulating key enzymes associated with disease pathways. For instance, preliminary data indicate that it may interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central mediators of inflammation. Additionally, its interaction with other therapeutic targets has been preliminarily assessed using computational modeling techniques.

The synthesis of 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide presents an intriguing challenge due to the complexity of its structural features. Advanced synthetic methodologies have been employed to construct the indole core while maintaining regioselectivity during the introduction of substituents such as the cyclopropane ring and methanesulfonamide group. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in assembling this intricate molecular framework.

The pharmacokinetic profile of this compound is another area of active investigation. Factors such as solubility, bioavailability, and metabolic stability must be carefully considered to ensure its suitability for clinical development. Preliminary pharmacokinetic studies suggest that it exhibits reasonable oral bioavailability and moderate metabolic stability in animal models. These findings are encouraging but require further validation through more comprehensive studies.

Future directions in the study of 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)methanesulfonamide include exploring its mechanism of action at a molecular level and optimizing its chemical properties through structure-based drug design approaches. High-throughput screening (HTS) campaigns may be employed to identify analogs with enhanced potency or selectivity against target enzymes or receptors. Additionally, formulation strategies will be critical to improving its delivery and efficacy in vivo.

The integration of computational chemistry tools into the drug discovery process has accelerated the development pipeline for compounds like this one. Molecular docking simulations have been used to predict how this molecule might bind to various biological targets by modeling its interaction with receptor structures at an atomic level. These predictions provide valuable insights into potential binding modes and can guide synthetic modifications aimed at improving affinity.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for medicinal chemists working on complex diseases. By leveraging structural motifs that have demonstrated success in previous drug candidates while introducing novel elements such as the cyclopropane ring and methanesulfonamide group, 1-(3-chlorophenyl)-N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol...